Cas no 923682-36-4 (N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide
• CAS No: 923682-36-4
• MF: C₂₄H₂₃N₃O₄S₂
• MW: 481.587123155594
• CID: 5499114
• PubChem ID: 18587447
• Update Time: 2025-05-19

N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-[(pyridin-4-yl)methyl]benzamide
• AKOS024471784
• 923682-36-4
• F2840-0341
• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonyl-N-(pyridin-4-ylmethyl)benzamide
• 4-(isopropylsulfonyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-4-ylmethyl)benzamide
• VU0502221-1
• N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide

• Inchi： 1S/C24H23N3O4S2/c1-16(2)33(29,30)20-7-4-18(5-8-20)23(28)27(15-17-10-12-25-13-11-17)24-26-21-9-6-19(31-3)14-22(21)32-24/h4-14,16H,15H2,1-3H3
• InChI Key： FETCFMQDMBFDMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(N(C2=NC3C=CC(=CC=3S2)OC)CC2C=CN=CC=2)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 481.11299857g/mol
• Monoisotopic Mass: 481.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide

N-(6-Methoxy-1,3-Benzothiazol-2-Yl)-4-(Propane-2-Sulfonyl)-N-(Pyridin-4-Yl)Methylbenzamide: A Comprehensive Overview

The compound with CAS No. 923682-36-4, known as N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of benzamides, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The benzothiazole moiety in its structure is particularly notable for its aromatic stability and reactivity in various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide involves a series of carefully optimized steps, including nucleophilic substitutions, coupling reactions, and functional group transformations. The presence of a sulfonyl group in the molecule enhances its stability and bioavailability, making it a promising candidate for drug delivery systems.

One of the most exciting developments related to this compound is its potential application in the field of pharmacology. Studies have shown that the pyridine ring within the molecule can act as a bioisostere, enabling interactions with various biological targets such as enzymes and receptors. This property has led researchers to investigate its efficacy in treating conditions like inflammation and neurodegenerative diseases.

In addition to its therapeutic potential, this compound has also garnered attention in materials science. The benzothiazole core exhibits unique photophysical properties, making it a viable candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Recent research has explored its ability to function as a photosensitizer in photocatalytic reactions, further expanding its utility across multiple disciplines.

The integration of multiple functional groups in this molecule—such as the methoxy, sulfonyl, and pyridine substituents—contributes to its versatility. These groups not only influence the molecule's physical properties but also play crucial roles in modulating its reactivity and selectivity in chemical transformations. For instance, the methoxy group enhances solubility, while the sulfonyl group imparts electronic effects that can be exploited in catalytic cycles.

From an environmental standpoint, the synthesis and application of this compound are being scrutinized for sustainability. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. The use of renewable feedstocks and catalytic processes is gaining traction as a means to produce this compound more efficiently while maintaining high standards of purity and performance.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-4-(propane-2-sulfonyl)-N-(pyridin-4-yl)methylbenzamide represents a cutting-edge advancement in modern chemistry. Its complex structure, versatile functionality, and wide-ranging applications position it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various fields for years to come.